Cas no 2648920-51-6 ((2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid)

(2S,4R)-1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid is a chiral, Fmoc-protected amino acid derivative featuring a hydroxypyrrolidine scaffold. Its stereochemistry (2S,4R) ensures high enantiomeric purity, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The hydroxyl group at the 4-position offers a reactive handle for further functionalization or hydrogen bonding interactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of constrained peptidomimetics, where its rigid pyrrolidine ring enhances conformational control. Its structural features contribute to improved stability and bioavailability in peptide-based drug design.
(2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid structure
2648920-51-6 structure
Product Name:(2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
CAS No:2648920-51-6
MF:C26H30N2O6
MW:466.526207447052
CID:6265114
PubChem ID:165810026
Update Time:2025-06-10

(2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
    • EN300-1501446
    • 2648920-51-6
    • (2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
    • Inchi: 1S/C26H30N2O6/c1-2-7-16(12-24(30)28-14-17(29)13-23(28)25(31)32)27-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22-23,29H,2,7,12-15H2,1H3,(H,27,33)(H,31,32)/t16?,17-,23+/m1/s1
    • InChI Key: LZQZDRZOVVADCW-QKBBCMBSSA-N
    • SMILES: O[C@H]1CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 116Ų

(2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1501446-1.0g
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
1g
$0.0 2023-06-05
Enamine
EN300-1501446-50mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
50mg
$2829.0 2023-09-27
Enamine
EN300-1501446-100mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
100mg
$2963.0 2023-09-27
Enamine
EN300-1501446-250mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
250mg
$3099.0 2023-09-27
Enamine
EN300-1501446-500mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
500mg
$3233.0 2023-09-27
Enamine
EN300-1501446-1000mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
1000mg
$3368.0 2023-09-27
Enamine
EN300-1501446-2500mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
2500mg
$6602.0 2023-09-27
Enamine
EN300-1501446-5000mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
5000mg
$9769.0 2023-09-27
Enamine
EN300-1501446-10000mg
(2S,4R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
2648920-51-6
10000mg
$14487.0 2023-09-27

Additional information on (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid

Research Briefing on (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 2648920-51-6)

The compound (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 2648920-51-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the hydroxylated pyrrolidine ring makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

One of the most notable advancements is the application of (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid in the design of protease inhibitors. The compound's unique stereochemistry and functional groups enable it to interact selectively with specific enzyme active sites, thereby inhibiting their activity. Recent in vitro studies have demonstrated its efficacy against several proteases implicated in pathological conditions, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic applications, this compound has also been explored for its utility in bioconjugation and labeling strategies. The Fmoc group can be selectively removed under mild conditions, allowing for the introduction of various tags or probes without compromising the integrity of the peptide backbone. This feature has been leveraged in the development of targeted drug delivery systems and imaging agents, further expanding its utility in biomedical research.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid. Recent efforts have focused on improving yield and purity through innovative catalytic methods and purification techniques. Additionally, ongoing preclinical studies are evaluating its pharmacokinetic and safety profiles to ensure its suitability for clinical translation.

In conclusion, (2S,4R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid represents a promising candidate for both therapeutic and diagnostic applications. Its versatility and efficacy underscore its potential to address unmet medical needs, and continued research in this area is expected to yield further breakthroughs. Future studies should focus on elucidating its mechanism of action and exploring its applications in combination therapies and personalized medicine.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd